Cas no 2308566-08-5 (tert-butyl N-(4-hydroxypyrimidin-5-yl)carbamate)

• Product Name: tert-butyl N-(4-hydroxypyrimidin-5-yl)carbamate
• CAS No: 2308566-08-5
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 5520905
• PubChem ID: 165767018
• Update Time: 2025-05-27

tert-butyl N-(4-hydroxypyrimidin-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-oxo-1,6-dihydropyrimidin-5-yl)carbamate
• tert-butyl N-(4-hydroxypyrimidin-5-yl)carbamate
• 2308566-08-5
• EN300-26665103
• 5-(Boc-amino)pyrimidin-4(3H)-one
• tert-butyl N-(6-oxo-1H-pyrimidin-5-yl)carbamate
• SY329789
• tert-Butyl(6-oxo-1,6-dihydropyrimidin-5-yl)carbamate
• F84681

• Inchi： 1S/C9H13N3O3/c1-9(2,3)15-8(14)12-6-4-10-5-11-7(6)13/h4-5H,1-3H3,(H,12,14)(H,10,11,13)
• InChI Key： QUWIKJPWAJGHNL-UHFFFAOYSA-N
• SMILES： N(C1=CN=CNC1=O)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 8.36±0.20(Predicted)

Additional information on tert-butyl N-(4-hydroxypyrimidin-5-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-hydroxypyrimidin-5-yl)carbamate (CAS No. 2308566-08-5): Properties, Applications, and Industry Insights

tert-butyl N-(4-hydroxypyrimidin-5-yl)carbamate (CAS No. 2308566-08-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative features a pyrimidine core, which is a key structural motif in many biologically active molecules. The presence of both hydroxyl and tert-butoxycarbonyl (Boc) groups makes it a versatile intermediate for drug discovery and fine chemical synthesis. Researchers often explore its potential in kinase inhibitor development, given the pyrimidine scaffold's prevalence in targeted cancer therapies.

In recent years, the demand for high-purity intermediates like tert-butyl N-(4-hydroxypyrimidin-5-yl)carbamate has surged, driven by advancements in small-molecule drug development. Its CAS No. 2308566-08-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. The compound’s Boc-protected amine functionality allows for selective deprotection under mild acidic conditions, a feature highly valued in peptide synthesis and prodrug design. This aligns with the growing trend toward precision medicine, where modular building blocks enable rapid optimization of drug candidates.

From a synthetic perspective, tert-butyl N-(4-hydroxypyrimidin-5-yl)carbamate exemplifies the convergence of heterocyclic chemistry and protective group strategies. Its 4-hydroxypyrimidin-5-yl moiety is particularly noteworthy, as pyrimidine derivatives are pivotal in nucleic acid analogs and antiviral agents. Industry professionals often inquire about its solubility (typically in polar aprotic solvents) and stability under storage conditions, which are critical for scale-up processes. These properties make it a candidate for high-throughput screening libraries, addressing the need for diverse chemical space in early-stage discovery.

Environmental and regulatory considerations also shape the discourse around CAS No. 2308566-08-5. As sustainability gains traction, researchers evaluate green chemistry approaches for its synthesis, such as catalytic methods or biocatalytic transformations. Questions about its biodegradability and ecotoxicological profile are increasingly common, reflecting broader shifts toward benign-by-design principles. Moreover, its non-hazardous classification under standard safety protocols enhances its appeal for industrial applications.

The compound’s role in fragment-based drug design (FBDD) further underscores its utility. By serving as a molecular scaffold, it enables the exploration of structure-activity relationships (SAR) in enzyme inhibition studies. Recent publications highlight its incorporation into allosteric modulators for GPCR targets, a hot topic in neuropharmacology. Such applications resonate with searches for next-generation therapeutics and personalized treatment options, positioning tert-butyl N-(4-hydroxypyrimidin-5-yl)carbamate as a compound of enduring relevance.

In summary, tert-butyl N-(4-hydroxypyrimidin-5-yl)carbamate (CAS No. 2308566-08-5) bridges fundamental chemistry and cutting-edge biomedical research. Its multifaceted applications—from kinase inhibitors to sustainable synthesis—reflect the compound’s adaptability to evolving scientific and industrial priorities. As the pharmaceutical landscape continues to emphasize efficiency and innovation, this pyrimidine-carbamate hybrid remains a valuable asset for researchers worldwide.